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Compound of Interest

Compound Name: 4-Hydroxy-3-methylbutanal

Cat. No.: B13949847

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 56805-34-6
Synonyms: 4-hydroxy-3-methyl-butyraldehyde; Butanal, 4-hydroxy-3-methyl-[1][2]

This technical guide provides an in-depth overview of 4-Hydroxy-3-methylbutanal, a key
chemical intermediate. The document details its chemical and physical properties, outlines a
potential synthesis protocol, and discusses its analytical quantification.

Chemical and Physical Properties

4-Hydroxy-3-methylbutanal is a small molecule featuring both a hydroxyl and an aldehyde
functional group. While experimentally determined physical properties are not extensively
documented in publicly available literature, predicted values provide valuable insights for
handling and experimental design.
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Property Value Source
Molecular Formula C5H1002 PubChem|[2]
Molecular Weight 102.13 g/mol PubChem|[2]
CAS Number 56805-34-6 ChemicalBook][3]
Boiling Point (Predicted) 193.6+23.0 °C ChemicalBook[4]
Density (Predicted) 0.961+0.06 g/cm3 ChemSrc[5]

pKa (Predicted) 14.81+0.10 ChemicalBook[4]

Synthesis of 4-Hydroxy-3-methylbutanal

A plausible and common method for the synthesis of B-hydroxy aldehydes such as 4-Hydroxy-
3-methylbutanal is the aldol condensation.[6] This reaction involves the base-catalyzed
reaction of an enolate with an aldehyde or ketone. For the synthesis of 4-Hydroxy-3-
methylbutanal, propanal would serve as the precursor to the enolate, which would then react
with formaldehyde.

Experimental Protocol: Aldol Condensation for 4-
Hydroxy-3-methylbutanal Synthesis

This protocol is a generalized procedure based on established aldol condensation reactions
and should be optimized for specific laboratory conditions.

Materials:

Propanal

Formaldehyde (e.g., as a 37% aqueous solution)

Sodium hydroxide (NaOH) solution (e.g., 10% aqueous)

Diethyl ether

Anhydrous magnesium sulfate
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Hydrochloric acid (HCI), dilute
Round-bottom flask

Stirring apparatus

Dropping funnel

Separatory funnel

Distillation apparatus
Procedure:

Reaction Setup: In a round-bottom flask equipped with a stirrer and a dropping funnel, cool a
solution of propanal in a suitable solvent (e.g., water or a water/alcohol mixture) to 5-10 °C in
an ice bath.

Base Addition: Slowly add the sodium hydroxide solution to the cooled propanal solution with
continuous stirring. This will facilitate the formation of the propanal enolate.

Formaldehyde Addition: Once the base has been added, slowly add the formaldehyde
solution from the dropping funnel while maintaining the reaction temperature between 5-10
°C.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at a controlled
temperature for several hours. The progress of the reaction can be monitored by techniques
such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Quenching and Neutralization: Once the reaction is deemed complete, carefully quench the
reaction by adding dilute hydrochloric acid until the solution is neutral (pH ~7).

Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with
diethyl ether. Repeat the extraction process three times to ensure maximum recovery.

Washing and Drying: Combine the organic extracts and wash them with brine (saturated
NacCl solution). Dry the organic layer over anhydrous magnesium sulfate.
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e Solvent Removal: Filter off the drying agent and remove the diethyl ether under reduced
pressure using a rotary evaporator.

 Purification: The crude product can be purified by distillation under reduced pressure to
obtain pure 4-Hydroxy-3-methylbutanal.

Logical Workflow for Aldol Condensation

Base-catalyzed
enolization
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Caption: A logical workflow for the synthesis of 4-Hydroxy-3-methylbutanal via aldol
condensation.

Analytical Quantification

Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for the
quantification of volatile compounds like 4-Hydroxy-3-methylbutanal.

Experimental Protocol: GC-MS Analysis

Sample Preparation:

For analysis in a complex matrix, a sample preparation step such as liquid-liquid extraction or
solid-phase microextraction (SPME) may be necessary to isolate and concentrate the analyte.

Instrumentation:

e Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)
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» Capillary column suitable for polar analytes (e.g., a wax-type column)

GC-MS Parameters (as a starting point):

e Injector Temperature: 250 °C

e Carrier Gas: Helium

e Oven Temperature Program:

o Initial temperature: 40 °C, hold for 2 minutes

o Ramp to 240 °C at 10 °C/min

o Hold at 240 °C for 5 minutes

e MS Transfer Line Temperature: 250 °C

¢ lon Source Temperature: 230 °C

« lonization Mode: Electron lonization (El) at 70 eV

Scan Range: m/z 35-350
Data Analysis:

Quantification is typically performed by creating a calibration curve using standards of known
concentrations. The peak area of the target analyte is compared to the calibration curve to
determine its concentration in the sample.

Potential Biological Role: Xenobiotic Metabolism

While specific metabolic pathways for 4-Hydroxy-3-methylbutanal are not well-documented,
as a xenobiotic compound, it would likely undergo Phase | and Phase Il metabolism in
biological systems.[7][8]

o Phase | Metabolism: The aldehyde group could be oxidized to a carboxylic acid or reduced
to an alcohol by enzymes such as aldehyde dehydrogenases or alcohol dehydrogenases,
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respectively. The hydroxyl group may also be a site for oxidation.

o Phase Il Metabolism: The hydroxyl group and any newly formed functional groups could be
conjugated with endogenous molecules like glucuronic acid or sulfate to increase water
solubility and facilitate excretion.

Conceptual Pathway of Xenobiotic Metabolism
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Caption: A conceptual diagram of the potential xenobiotic metabolism of 4-Hydroxy-3-
methylbutanal.

Conclusion

4-Hydroxy-3-methylbutanal is a valuable chemical intermediate with applications in various
fields. This guide provides a foundational understanding of its properties, a plausible synthesis
route, and analytical considerations. Further research is warranted to experimentally validate
the predicted properties and to fully elucidate its metabolic fate and potential biological
activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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